Cas no 120069-21-8 (2-(Isopropylsulfonyl)acetonitrile)

• Product Name: 2-(Isopropylsulfonyl)acetonitrile
• CAS No: 120069-21-8
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD00051755
• CID: 134171
• PubChem ID: 2778530
• Update Time: 2025-11-02

2-(Isopropylsulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylsulfonyl)acetonitrile
• (ISOPROPYLSULPHONYL)ACETONITRILE
• 2-propan-2-ylsulfonylacetonitrile
• 2-Propanesulfonylacetonitrile
• Acetonitrile,2-[(1-methylethyl)sulfonyl]-
• 2-(Isopropylsulphonyl)acetonitrile
• 2-propan-2-ylsulfonylethanenitrile
• 2-propanesulphonylacetonitrile
• Isopropylsulfonylacetonitrile
• isopropylsulphonylacetonitrile
• propane-2-sulphonylacetonitrile
• 2-Propanesulphonylactonitrile
• A804423
• AMY32231
• STR03685
• 2-(propane-2-sulfonyl)acetonitrile
• FT-0613369
• SCHEMBL3238367
• DTXSID00380995
• Acetonitrile, [(1-methylethyl)sulfonyl]-
• VEA06921
• AKOS009159015
• 2-iso-Propylsulfonylacetonitrile
• 120069-21-8
• FJZQCBCJTUWIOQ-UHFFFAOYSA-N
• MFCD00051755
• CS-0061048
• W16713
• Acetonitrile, 2-[(1-methylethyl)sulfonyl]-
• (Propane-2-sulfonyl)acetonitrile
• 2-PROPANESULPHONYLACETONITRILE 97%
• ALBB-034675

• MDL： MFCD00051755
• Inchi： 1S/C5H9NO2S/c1-5(2)9(7,8)4-3-6/h5H,4H2,1-2H3
• InChI Key： FJZQCBCJTUWIOQ-UHFFFAOYSA-N
• SMILES： S(CC#N)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 147.03500
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Melting Point: 32 °C
• PSA: 66.31000
• LogP: 1.41558

2-(Isopropylsulfonyl)acetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(Isopropylsulfonyl)acetonitrile

2-(Isopropylsulfonyl)acetonitrile (CAS 120069-21-8): Properties, Applications, and Market Insights

2-(Isopropylsulfonyl)acetonitrile (CAS 120069-21-8) is a specialized organic compound that has gained significant attention in pharmaceutical and chemical research. This sulfonyl acetonitrile derivative features a unique molecular structure combining an isopropylsulfonyl group with a nitrile functionality, making it valuable for various synthetic applications.

The compound's molecular formula is C₅H₉NO₂S, with a molecular weight of 147.19 g/mol. Its chemical structure consists of an acetonitrile moiety (CH₂CN) attached to an isopropylsulfonyl group (SO₂CH(CH₃)₂). This configuration provides both nucleophilic and electrophilic reaction sites, enabling diverse chemical transformations.

Recent studies highlight the growing importance of 2-(Isopropylsulfonyl)acetonitrile in medicinal chemistry, particularly as a building block for heterocyclic compounds. Researchers are exploring its potential in developing novel pharmaceutical intermediates, with particular interest in its application for CNS-targeting drugs and enzyme inhibitors.

In the field of organic synthesis, this compound serves as a versatile precursor for various transformations. The sulfonyl group acts as an excellent leaving group, while the nitrile functionality can be converted to carboxylic acids, amides, or tetrazoles. These properties make 2-(Isopropylsulfonyl)acetonitrile particularly valuable for constructing complex molecular architectures.

The global market for specialty nitrile compounds like 2-(Isopropylsulfonyl)acetonitrile has shown steady growth, driven by increasing demand from the pharmaceutical industry. Market analysts project a compound annual growth rate (CAGR) of 5-7% for similar sulfonyl-containing intermediates through 2028, with Asia-Pacific regions showing particularly strong demand.

From a synthetic methodology perspective, researchers are particularly interested in the compound's potential for Michael addition reactions and nucleophilic substitution processes. Recent publications have demonstrated its utility in constructing sulfur-containing heterocycles, which are increasingly important in drug discovery programs.

Quality specifications for 2-(Isopropylsulfonyl)acetonitrile typically require ≥98% purity (HPLC), with strict control of residual solvents and heavy metals. The compound is generally supplied as a white to off-white crystalline powder with good stability under recommended storage conditions (2-8°C in airtight containers).

Environmental and safety considerations for handling 2-(Isopropylsulfonyl)acetonitrile follow standard laboratory protocols for nitrile compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material.

Recent patent literature reveals growing interest in 2-(Isopropylsulfonyl)acetonitrile derivatives for various applications. Several 2023-2024 patents describe its use in preparing kinase inhibitors and antiviral agents, particularly targeting emerging viral pathogens—a research area that has gained significant attention post-pandemic.

Analytical characterization of 2-(Isopropylsulfonyl)acetonitrile typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy (both ¹H and ¹³C). The compound shows characteristic signals in the NMR spectrum, including distinctive peaks for the isopropyl group (δ ~1.3 ppm for CH₃ and ~3.5 ppm for CH) and the methylene protons adjacent to both the sulfonyl and nitrile groups (δ ~4.2 ppm).

The synthesis of 2-(Isopropylsulfonyl)acetonitrile typically involves the reaction of isopropylsulfonyl chloride with acetonitrile derivatives under basic conditions. Process optimization research has focused on improving yields and reducing byproducts, with recent advances achieving >85% yield in some optimized procedures.

From a regulatory perspective, 2-(Isopropylsulfonyl)acetonitrile is not currently listed on major controlled substance inventories. However, manufacturers and researchers should verify local regulations as chemical control lists are periodically updated. Proper documentation including safety data sheets (SDS) should accompany all shipments.

Future research directions for 2-(Isopropylsulfonyl)acetonitrile include exploring its potential in click chemistry applications and as a precursor for bioorthogonal reactions. The compound's unique combination of functional groups makes it particularly interesting for developing new bioconjugation techniques—a hot topic in chemical biology.

For researchers sourcing 2-(Isopropylsulfonyl)acetonitrile, quality verification through spectroscopic analysis and chromatographic methods is recommended. Reputable suppliers typically provide comprehensive analytical data with each batch, including HPLC chromatograms and NMR spectra for reference.

The price range for 2-(Isopropylsulfonyl)acetonitrile varies depending on quantity and purity, with research-scale quantities (1-10g) typically priced between $50-$150 per gram. Bulk purchases (100g+) often qualify for significant discounts, reflecting the compound's growing commercial importance.

In conclusion, 2-(Isopropylsulfonyl)acetonitrile (CAS 120069-21-8) represents an important chemical building block with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features continue to inspire innovative applications across multiple research fields, making it a compound worth watching in coming years.